N-(2,4-methylenedioxy-1-butyl)-N-cyclohexylmethylamine

• Molecular Formula: C12H23NO2
• Molecular Weight: 213.32 g/mol
• IUPAC Name: 1-cyclohexyl-N-(1,3-dioxan-4-ylmethyl)methanamine
• InChI: InChI=1S/C12H23NO2/c1-2-4-11(5-3-1)8-13-9-12-6-7-14-10-15-12/h11-13H,1-10H2
• InChI Key: PNQAYOZFDRUVGS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNCC2CCOCO2

Description

N-(2,4-methylenedioxy-1-butyl)-N-cyclohexylmethylamine is a useful research compound. Its molecular formula is C12H23NO2 and its molecular weight is 213.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7.7 Grams of 1-chloro-2,4-methylenedioxybutane and 6.4 g of cyclohexylmethylamine are dissolved in 80 ml of dimethylformamide (DMF). Thereto are added 9.4 g of potassium carbonate and 17.0 g of sodiumiodide. The mixture is refluxed for 3 hours with heating. DMF is removed by evaporation under reduced pressure. The residue is extracted with diethyl ether. The extract is washed with water and dried with anhdyrous magnesium sulfate. The solvent is removed by evaporation. The residue is purified by a silica gel column chromatography (chloroform:methanol=20:1) and then subjected to distillation by glass tube oven to obtain 4.5 of N-(2,4-methylenedioxy-1-butyl)-N-cyclohexylmethylamine.

Synthesis routes and methods II

Procedure details